Cas no 126443-12-7 ((2E)-1-(4-bromophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one)

(2E)-1-(4-bromophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one structure
126443-12-7 structure
Product Name:(2E)-1-(4-bromophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
CAS No:126443-12-7
MF:C16H13BrO2
MW:317.177223920822
CID:3056717
PubChem ID:5357659
Update Time:2025-04-21

(2E)-1-(4-bromophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (2E)-1-(4-bromophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
    • NSC-657742
    • 4'-Bromo-4-methoxychalcone
    • AB01104442-03
    • G62225
    • (2E)-1-(4-bromophenyl)-3-(4-methoxyphenyl) prop-2-en-1-one
    • 2-Propen-1-one, 1-(4-bromophenyl)-3-(4-methoxyphenyl)-, (2E)-
    • SCHEMBL9818339
    • Z46027903
    • NSC657742
    • 51863-81-1
    • (2E)-1-(4-Bromophenyl)-3-(4-methoxyphenyl)-2-propen-1-one #
    • trans-4'-Bromo-4-methoxychalcone
    • NCGC00328690-01
    • STK519541
    • AKOS001025444
    • MFCD00017843
    • 126443-12-7
    • NSC-83480
    • NSC83480
    • SCHEMBL5058785
    • BDBM50048542
    • (E)-1-(4-bromophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
    • (e)-1-(4-bromo-phenyl)-3-(4-methoxyphenyl)-prop-2-en-1-one
    • CHEMBL2005326
    • 653-141-0
    • Inchi: 1S/C16H13BrO2/c1-19-15-9-2-12(3-10-15)4-11-16(18)13-5-7-14(17)8-6-13/h2-11H,1H3/b11-4+
    • InChI Key: FTECEXAWFUIWJG-NYYWCZLTSA-N
    • SMILES: BrC1C=CC(=CC=1)C(/C=C/C1C=CC(=CC=1)OC)=O

Computed Properties

  • Exact Mass: 316.01
  • Monoisotopic Mass: 316.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Density: 1.378
  • Boiling Point: 449.3°C at 760 mmHg
  • Flash Point: 225.5°C
  • Refractive Index: 1.626
  • PSA: 26.30000
  • LogP: 4.35380

(2E)-1-(4-bromophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one Related Literature

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